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Compound of Interest

Compound Name: Mitochondrial fusion promoter M1

Cat. No.: B10817487

For researchers, scientists, and drug development professionals utilizing Mitochondrial
Fusion Promoter M1, adherence to proper safety and disposal protocols is paramount to
ensure a safe laboratory environment and compliance with regulatory standards. This
document provides a comprehensive guide to the essential safety measures, handling, and
disposal of Mitochondrial Fusion Promoter M1, based on available safety data sheets and
chemical properties.

Chemical and Physical Properties

A summary of the key quantitative data for Mitochondrial Fusion Promoter M1 is presented
below for easy reference.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10817487?utm_src=pdf-interest
https://www.benchchem.com/product/b10817487?utm_src=pdf-body
https://www.benchchem.com/product/b10817487?utm_src=pdf-body
https://www.benchchem.com/product/b10817487?utm_src=pdf-body
https://www.benchchem.com/product/b10817487?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Weight 364.05 g/mol [1112][3]
Molecular Formula C14H10ClaN20 [1112][31[4]
CAS Number 219315-22-7 [1][21[4]
Purity >98% [2][4]

- Soluble to 100 mM in DMSO-
Solubility 40 mg/mL in DMSO- 6 mg/mL [2][4]1[5]

in ethanol

Storage (Lyophilized)

Store at room temperature,
desiccated. Stable for 24

months.

[4]115]

Storage (in Solution)

Store at -20°C and use within
2 months. Aliquot to avoid

multiple freeze/thaw cycles.

[4]1[5]

Hazard Identification and Safety Precautions

Mitochondrial Fusion Promoter M1 is classified with the following hazards according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS)[6]:

May cause respiratory irritation.

Precautionary Measures:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.
Skin corrosion/irritation (Category 2), H315: Causes skin irritation.
Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

o P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.
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P264: Wash hands thoroughly after handling.

P270: Do not eat, drink, or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.

Experimental Protocols: Safe Handling and Use

Reconstitution:

For a 15 mM stock solution, reconstitute 5 mg of lyophilized M1 powder in 0.92 mL of
DMSO[5]. Sonication may be recommended to aid dissolution[1].

Handling:

» Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of dust
or vapors.

o Use full personal protective equipment (PPE), including a lab coat, safety glasses with side
shields or goggles, and chemical-resistant gloves.

e Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with
water.

» Do not weigh the compound directly on a balance pan. Use a weighing paper or a suitable
container.

Disposal Procedures

While specific disposal instructions for Mitochondrial Fusion Promoter M1 are not explicitly
detailed in the provided search results, the following general procedure should be followed
based on its hazardous properties. All disposal must be in accordance with local, state, and
federal regulations.

Step 1: Waste Segregation

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.cellsignal.com/products/activators-inhibitors/mitochondrial-fusion-promoter-m1/55199
https://www.targetmol.com/compound/mitochondrial%20fusion%20promoter%20m1
https://www.benchchem.com/product/b10817487?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Solid Waste: Unused or expired lyophilized powder, as well as any lab materials grossly
contaminated with solid M1 (e.g., weighing papers, pipette tips), should be collected in a
clearly labeled, sealed container for hazardous chemical waste.

e Liquid Waste: Solutions of M1 in solvents like DMSO or ethanol should be collected in a
separate, compatible, and clearly labeled hazardous waste container. Do not mix with other
incompatible waste streams.

o Sharps: Any sharps (needles, razor blades) contaminated with M1 should be disposed of in a
designated sharps container for chemical contamination.

Step 2: Labeling

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "Mitochondrial Fusion Promoter M1". Include the solvent if it is a liquid waste.

Step 3: Storage of Waste

» Store waste containers in a designated, secure area away from general lab traffic.
o Ensure containers are sealed to prevent leaks or spills.

Step 4: Final Disposal

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

e Do not dispose of M1 down the drain or in the regular trash.
Emergency Spill Procedures:

In case of a spill, evacuate the area and ensure it is well-ventilated. Wearing appropriate PPE,
absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a sealed
container for hazardous waste disposal. Clean the spill area with a suitable laboratory
detergent and water.

Logical Workflow for M1 Disposal
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The following diagram illustrates the decision-making process and steps for the proper disposal
of Mitochondrial Fusion Promoter M1.
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Caption: Workflow for the proper disposal of Mitochondrial Fusion Promoter M1 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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